Cas no 114996-72-4 (Benzeneacetic acid,4-(fluoromethyl)-a-oxo-)

Benzeneacetic acid,4-(fluoromethyl)-a-oxo- structure
114996-72-4 structure
Product Name:Benzeneacetic acid,4-(fluoromethyl)-a-oxo-
CAS No:114996-72-4
MF:C9H7FO3
MW:182.148486375809
CID:214912
PubChem ID:195128
Update Time:2025-04-19

Benzeneacetic acid,4-(fluoromethyl)-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-(fluoromethyl)-a-oxo-
    • 2-[4-(fluoromethyl)phenyl]-2-oxoacetic acid
    • 4-(fluoromethyl)benzoylformate
    • [4-(fluoromethyl)phenyl](oxo)acetic acid
    • FMeBF
    • 114996-72-4
    • DTXSID40150917
    • Inchi: 1S/C9H7FO3/c10-5-6-1-3-7(4-2-6)8(11)9(12)13/h1-4H,5H2,(H,12,13)
    • InChI Key: LTAAJPOJBSUBGN-UHFFFAOYSA-N
    • SMILES: FCC1C=CC(C(C(=O)O)=O)=CC=1

Computed Properties

  • Exact Mass: 182.03791
  • Monoisotopic Mass: 182.037922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.326
  • Boiling Point: 315°Cat760mmHg
  • Flash Point: 144.3°C
  • Refractive Index: 1.537
  • PSA: 54.37
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